Cas no 76946-10-6 ((2S)-hept-3-en-2-ol)

• Product Name: (2S)-hept-3-en-2-ol
• CAS No: 76946-10-6
• Molecular Formula: C₇H₁₄O
• Molecular Weight: 114.18546
• CID: 1782970
• PubChem ID: 12559722

(2S)-hept-3-en-2-ol Properties

Names and Identifiers

• 3-Hepten-2-ol, (S)-
• (2S)-hept-3-en-2-ol
• BOEWENCXVIMZRU-XPPMVYLVSA-N
• EN300-1841172
• 76946-10-6

• InChIKey： BOEWENCXVIMZRU-XPPMVYLVSA-N
• Inchi： InChI=1S/C7H14O/c1-3-4-5-6-7(2)8/h5-8H,3-4H2,1-2H3/b6-5+/t7-/m0/s1
• SMILES： CCCC=CC(C)O

Computed Properties

• Exact Mass: 114.10452
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 114.104465066g/mol
• Heavy Atom Count: 8
• Complexity: 66.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols